3,15-diacetylbenzoylaconine
3,15-diacetylbenzoylaconine
Brand Name:
Vulcanchem
CAS No.:
119347-27-2
VCID:
VC0054653
InChI:
InChI=1S/C36H49NO12/c1-8-37-16-33(17-43-4)22(47-18(2)38)14-23(44-5)35-21-15-34(41)29(49-32(40)20-12-10-9-11-13-20)24(21)36(42,31(30(34)46-7)48-19(3)39)25(28(35)37)26(45-6)27(33)35/h9-13,21-31,41-42H,8,14-17H2,1-7H3/t21-,22-,23+,24-,25?,26+,27-,28?,29-,30+,31+,33+,34-,35?,36-/m1/s1
SMILES:
CCN1CC2(C(CC(C34C2C(C(C31)C5(C6C4CC(C6OC(=O)C7=CC=CC=C7)(C(C5OC(=O)C)OC)O)O)OC)OC)OC(=O)C)COC
Molecular Formula:
C36H49NO12
Molecular Weight:
687.783
3,15-diacetylbenzoylaconine
CAS No.: 119347-27-2
Main Products
VCID: VC0054653
Molecular Formula: C36H49NO12
Molecular Weight: 687.783
| CAS No. | 119347-27-2 |
|---|---|
| Product Name | 3,15-diacetylbenzoylaconine |
| Molecular Formula | C36H49NO12 |
| Molecular Weight | 687.783 |
| Standard InChI | InChI=1S/C36H49NO12/c1-8-37-16-33(17-43-4)22(47-18(2)38)14-23(44-5)35-21-15-34(41)29(49-32(40)20-12-10-9-11-13-20)24(21)36(42,31(30(34)46-7)48-19(3)39)25(28(35)37)26(45-6)27(33)35/h9-13,21-31,41-42H,8,14-17H2,1-7H3/t21-,22-,23+,24-,25?,26+,27-,28?,29-,30+,31+,33+,34-,35?,36-/m1/s1 |
| Standard InChIKey | HAPWUGIDIIBQHS-GOPUIIGTSA-N |
| SMILES | CCN1CC2(C(CC(C34C2C(C(C31)C5(C6C4CC(C6OC(=O)C7=CC=CC=C7)(C(C5OC(=O)C)OC)O)O)OC)OC)OC(=O)C)COC |
| Synonyms | 3,15-diacetylbenzoylaconine |
| Last Modified | Aug 20 2021 |
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